Membrane Rigidity and Lipid Packing: 10E-Nonadecenoic Acid vs. Cis-10-Nonadecenoic Acid
Trans monounsaturated fatty acids, including 10E-nonadecenoic acid, produce membrane properties more closely resembling saturated fatty acids than their cis counterparts. Comparative studies using phosphatidylcholines containing trans (elaidic) versus cis (oleic) double bonds demonstrate that trans fatty acids increase membrane rigidity and decrease area per lipid, whereas cis fatty acids induce fluidizing perturbations [1]. In DOPC model membranes, systematic doping with trans fatty acid increased rigidity relative to cis fatty acid, as quantified by X-ray diffraction and membrane fluctuation analysis [2]. While these studies used C18 fatty acids, the stereochemical determinant of membrane behavior is conserved across chain lengths, allowing class-level inference that 10E-nonadecenoic acid will confer membrane properties distinct from its 10Z isomer.
| Evidence Dimension | Membrane rigidity and lipid packing |
|---|---|
| Target Compound Data | 10E-nonadecenoic acid: Predicted to increase membrane rigidity and decrease area per lipid, consistent with trans fatty acid class behavior [Class-level inference] |
| Comparator Or Baseline | cis-10-Nonadecenoic acid (10Z-nonadecenoic acid): Predicted to fluidize membranes and increase area per lipid at low concentrations [Class-level inference] |
| Quantified Difference | Not directly quantified for C19 isomers; class-level inference from C18 studies: trans fatty acids produce membrane properties more similar to saturated chains than cis fatty acids [1] |
| Conditions | Class inference derived from phosphatidylcholine bilayer studies (C18 trans vs. cis) using molecular dynamics, lateral lipid packing, and permeability assays; DOPC model membranes with X-ray diffraction and fluctuation analysis |
Why This Matters
Procurement of the correct stereoisomer is essential for membrane biophysics studies, as the trans isomer produces fundamentally different rigidity and packing outcomes than the cis isomer, with direct implications for lipid raft formation, permeability, and protein-lipid interaction assays.
- [1] Roach, C., Feller, S. E., Ward, J. A., Shaikh, S. R., Zerouga, M., & Stillwell, W. (2004). Comparison of cis and trans fatty acid containing phosphatidylcholines on membrane properties. Biochemistry, 43(20), 6344-6351. View Source
- [2] Ma, Y., Benda, A., & Kuimova, M. K. (2019). Coupling phase behavior of fatty acid containing membranes to membrane bio-mechanics. Frontiers in Cell and Developmental Biology, 7, 187. View Source
